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Compound of Interest

Compound Name: Diallyl succinate

Cat. No.: B105260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of diallyl succinate and diallyl adipate as

monomers in the synthesis of unsaturated polyesters. The information presented herein is

supported by available experimental data and established principles of polymer chemistry to

assist researchers in selecting the appropriate monomer for their specific application.

Introduction
Diallyl succinate and diallyl adipate are both diallyl esters of aliphatic dicarboxylic acids,

serving as key monomers in the production of crosslinked, thermosetting polyesters. Their

polymerizable allyl groups allow for the formation of three-dimensional networks, yielding

materials with desirable thermal and mechanical properties. The primary structural difference

between these two monomers lies in the length of the aliphatic dicarboxylic acid chain: succinic

acid has a four-carbon backbone, while adipic acid has a six-carbon backbone. This seemingly

small variation in chemical structure can significantly influence polymerization kinetics and the

ultimate properties of the resulting polyesters.

Monomer Properties
A summary of the key physical properties of diallyl succinate and diallyl adipate is presented

in Table 1. While both are colorless liquids at room temperature, their molecular weight and

predicted boiling points differ due to the variation in the length of the dicarboxylic acid moiety.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b105260?utm_src=pdf-interest
https://www.benchchem.com/product/b105260?utm_src=pdf-body
https://www.benchchem.com/product/b105260?utm_src=pdf-body
https://www.benchchem.com/product/b105260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Diallyl Succinate Diallyl Adipate

CAS Number 925-16-6[1] 2998-04-1

Molecular Formula C₁₀H₁₄O₄[1] C₁₂H₁₈O₄

Molecular Weight 198.22 g/mol [1] 226.27 g/mol

Appearance Colorless liquid Colorless liquid

Boiling Point 105 °C at 3 mmHg 118-120 °C at 2 mmHg

Density 1.051 g/mL at 25 °C 1.023 g/mL at 25 °C

Polymerization Behavior
The polymerization of diallyl esters is primarily conducted via free-radical mechanisms. A key

characteristic of diallyl monomer polymerization is the competition between intermolecular

propagation (leading to linear chains and crosslinking) and intramolecular cyclization (forming

cyclic structures within the polymer backbone).

Key Comparative Aspects:

Cyclization Tendency: Diallyl succinate exhibits a high tendency to undergo intramolecular

cyclization to form a 10-membered ring.[1] This is a common feature for diallyl esters of

aliphatic dicarboxylic acids.[1] While not explicitly quantified for diallyl adipate in the available

literature, the longer and more flexible adipate chain may influence the kinetics and

favorability of cyclization compared to the succinate derivative.

Polymerization Rate: The rate of polymerization of diallyl esters can be influenced by the

structure of the dicarboxylic acid. For polyesters synthesized from diols and diacids, the

shorter succinate chain in poly(butylene succinate) results in different chain mobility and

crystallization behavior compared to the longer adipate chain in poly(butylene adipate).[2]

This suggests that the polymerization kinetics of diallyl succinate and diallyl adipate are

also likely to differ.

Crosslinking: Both monomers act as crosslinking agents due to the presence of two

polymerizable allyl groups. The density of crosslinks will be influenced by the competition

between cyclization and intermolecular propagation.
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A direct comparative kinetic study for the homopolymerization of diallyl succinate and diallyl

adipate is not readily available in the reviewed literature. However, based on the principles of

radical polymerization, a hypothetical comparison of their polymerization behavior is

summarized in Table 2.

Parameter Diallyl Succinate Diallyl Adipate

Polymerization Mechanism
Free-Radical

Cyclopolymerization

Free-Radical

Cyclopolymerization

Primary Reaction Pathways

Intermolecular propagation,

Intramolecular cyclization,

Crosslinking

Intermolecular propagation,

Intramolecular cyclization,

Crosslinking

Tendency for Cyclization
High (forms 10-membered

rings)[1]

Expected to be significant,

potentially differing from diallyl

succinate due to chain length

Inferred Polymerization Rate

Potentially faster due to the

more rigid structure of the

succinate moiety

Potentially slower due to the

greater flexibility of the adipate

chain

Properties of Resulting Polyesters
The properties of the cured polyesters derived from diallyl succinate and diallyl adipate are

expected to differ due to the structural variations in the monomer units. While specific data for

the homopolymers of these diallyl esters is limited, we can infer the likely property differences

based on studies comparing polyesters made from succinic acid and adipic acid with other

diols. For instance, thermoplastic polyurethanes based on poly(butylene succinate) exhibit

higher glass transition temperatures (Tg) compared to those based on poly(butylene adipate).

[3]

Table 3 provides a qualitative and inferred comparison of the expected properties of polyesters

derived from diallyl succinate and diallyl adipate.
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Property Poly(diallyl succinate) Poly(diallyl adipate)

Inferred Glass Transition

Temp. (Tg)
Higher Lower

Inferred Thermal Stability
Potentially higher due to a

more rigid backbone

Potentially lower due to a more

flexible backbone

Inferred Mechanical Strength
Likely higher modulus and

hardness

Likely lower modulus and

higher flexibility

Crosslink Density
Influenced by the extent of

cyclization

Influenced by the extent of

cyclization

Experimental Protocols
The following section details a generalized experimental protocol for conducting a comparative

study of the bulk polymerization of diallyl succinate and diallyl adipate. This protocol is

intended as a starting point and may require optimization based on specific research

objectives.

Objective: To compare the polymerization kinetics and properties of polyesters synthesized

from diallyl succinate and diallyl adipate.

Materials:

Diallyl succinate (inhibitor-free)

Diallyl adipate (inhibitor-free)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) as a radical initiator

Nitrogen gas (high purity)

Methanol

Acetone

Experimental Procedure:
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Monomer Purification: Remove the inhibitor from diallyl succinate and diallyl adipate by

washing with an aqueous NaOH solution, followed by washing with deionized water until

neutral, drying over anhydrous magnesium sulfate, and subsequent vacuum distillation.

Initiator Preparation: Prepare stock solutions of the initiator (e.g., 0.1 M BPO in a suitable

solvent or weighed directly).

Polymerization Setup:

Place a known amount of purified diallyl succinate into a series of polymerization tubes.

In a separate series of tubes, place the same molar amount of purified diallyl adipate.

Add the desired concentration of the radical initiator to each tube.

Seal the tubes with rubber septa and deoxygenate by bubbling with nitrogen gas for 15-20

minutes while cooling in an ice bath.

Polymerization Reaction:

Immerse the sealed tubes in a constant temperature oil bath preheated to the desired

reaction temperature (e.g., 80 °C for BPO).

Start a timer and remove individual tubes at predetermined time intervals (e.g., 30, 60, 90,

120, 180 minutes).

Polymer Isolation and Purification:

Immediately cool the removed tubes in an ice bath to quench the polymerization.

Dissolve the contents of each tube in a suitable solvent like acetone.

Precipitate the polymer by slowly adding the solution to a non-solvent such as methanol

with vigorous stirring.

Filter the precipitated polymer and wash it several times with fresh methanol.
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Dry the polymer to a constant weight in a vacuum oven at a moderate temperature (e.g.,

40-50 °C).

Characterization:

Conversion: Determine the percentage conversion gravimetrically from the mass of the

dried polymer and the initial mass of the monomer.

Molecular Weight: Analyze the molecular weight and molecular weight distribution of the

soluble polymer fractions (pre-gel point) using Gel Permeation Chromatography (GPC).

Structural Analysis: Characterize the polymer structure using Fourier-Transform Infrared

(FTIR) spectroscopy to identify the disappearance of the allyl double bonds and the

formation of the polyester backbone. Nuclear Magnetic Resonance (NMR) spectroscopy

can be used to quantify the degree of cyclization.

Thermal Properties: Investigate the thermal properties of the cured polymers, such as the

glass transition temperature (Tg) and decomposition temperature (Td), using Differential

Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Mechanical Properties: For fully cured samples, perform mechanical testing (e.g., tensile

strength, modulus) using a universal testing machine.

Visualizations
To aid in the understanding of the chemical structures and processes involved, the following

diagrams are provided.

Figure 1: Chemical Structures of Diallyl Succinate and Diallyl Adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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